Cas no 1807006-25-2 (Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate
• CAS No: 1807006-25-2
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4805433
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)6-5(7(9)10)3(13)2-4(11)12-6/h2,7H,1H3,(H,12,13)
• InChI Key： FRMDOJGBCBDVLD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(C(F)F)=C(C(=O)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate (CAS No. 1807006-25-2)

Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate (CAS No. 1807006-25-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxy and carboxylate moieties, make it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated pyridines and halogenated heterocycles has propelled the demand for compounds like Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate. Researchers are particularly intrigued by its potential in developing targeted therapies and sustainable agrochemicals. Recent studies highlight its role in modulating enzyme activity and enhancing the bioavailability of active pharmaceutical ingredients (APIs).

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate in drug development?" The answer lies in its ability to act as a scaffold for kinase inhibitors and antimicrobial agents. Its iodo substituent facilitates cross-coupling reactions, enabling the construction of complex molecular architectures. Additionally, the difluoromethyl group enhances metabolic stability, a key consideration in modern medicinal chemistry.

Another trending topic is the environmental impact of fluorinated compounds. While Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production.

From a technical perspective, the compound's physical and chemical properties are of great interest. Its melting point, solubility, and stability under various conditions are frequently studied parameters. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are commonly employed to characterize its purity and structural integrity.

In the context of intellectual property, Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate has been featured in several patents related to cancer therapeutics and crop protection. Its inclusion in these filings underscores its commercial and scientific value. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of academic and industrial clients.

The compound's role in preclinical research is another area of focus. Its ability to serve as a probe molecule in high-throughput screening assays makes it invaluable for identifying novel drug candidates. Furthermore, its structure-activity relationship (SAR) studies provide insights into optimizing lead compounds for enhanced efficacy and safety.

As the demand for tailor-made intermediates grows, Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate stands out as a prime example of innovation in organic synthesis. Its applications span across neurology, oncology, and infectious disease research, reflecting its broad utility. Future directions may include exploring its potential in bioconjugation and nanotechnology, further expanding its relevance in cutting-edge science.

In summary, Methyl 3-(difluoromethyl)-4-hydroxy-6-iodopyridine-2-carboxylate (CAS No. 1807006-25-2) is a multifaceted compound with significant implications for drug discovery and agrochemical innovation. Its unique structural attributes and diverse applications make it a subject of ongoing research and commercial interest. By addressing key questions and aligning with current trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.